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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)tetradecane

Cat. No.: B159541 Get Quote

Introduction to Semifluorinated Alkanes

Semifluorinated alkanes (SFAs) are a class of linear diblock molecules composed of a

perfluorocarbon segment (F-chain) and a hydrocarbon segment (H-chain).[1][2] Their general

chemical structure is F(CF2)n(CH2)mH, often abbreviated as FnHm, where 'n' and 'm'

represent the number of carbon atoms in the fluorinated and hydrogenated chains,

respectively.[1] First synthesized in 1962, these compounds possess a unique combination of

properties inherited from their distinct segments, making them a subject of growing interest in

various scientific fields.[1]

The immiscibility of the fluorinated and hydrogenated moieties imparts an amphiphilic character

to SFAs, leading to their classification as "primitive surfactants".[2] This structure results in

unique physicochemical properties, including chemical and physiological inertness, low surface

and interfacial tensions, and high gas solubility, particularly for oxygen and carbon dioxide.[1][3]

[4][5] These characteristics have established SFAs as valuable tools in clinical practice,

especially in ophthalmology, and have opened up numerous possibilities for their use as

advanced drug carriers.[1][3][6]

Physicochemical Properties
The properties of SFAs are heavily influenced by the relative lengths of their F-chains and H-

chains.[1] They are colorless, laser-stable liquids with densities typically ranging between 1.1

and 1.7 g/cm³.[4][7] Their amphiphilic nature makes them soluble in both perfluorocarbons and

hydrocarbons, with solubility increasing with the length of the corresponding segment.[7]
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Notably, SFAs are effective solvents for lipophilic drugs and are the first known biocompatible

solvents for silicone oils.[4][7]

Quantitative Data on SFA Properties
The following tables summarize key physicochemical properties of selected semifluorinated

alkanes.

Table 1: General Physicochemical Properties of Selected SFAs

SFA
Chemical
Formula

Molecular
Weight ( g/mol
)

Density
(g/cm³)

Boiling Point
(°C)

F4H5 C₉H₁₁F₉ 302.17 1.268 149

F6H6 C₁₂H₁₃F₁₃ 428.20 1.42 204

| F6H8 | C₁₄H₁₇F₁₃ | 456.26 | 1.35 | 245 |

Data compiled from various sources.

Table 2: Surface Tension and Gas Solubility of Selected SFAs

SFA
Surface
Tension (mN/m
at 20°C)

Interfacial
Tension vs.
Water (mN/m
at 20°C)

O₂ Solubility
(vol%)

CO₂ Solubility
(vol%)

F4H5 ~19 ~50-58 ~45 ~140

F6H6 20.0 49.6 ~48 ~150

| F6H8 | 21.0 | 49.1 | ~50 | ~160 |

Data compiled from multiple sources, including[1][7][8]. It's noted that CO₂ solubility is generally

about ten times greater than O₂ solubility in any given solvent.[1]
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Synthesis and Chemistry
SFAs are chemically and physiologically inert compounds.[4][7] They are stable against strong

acids, alkalis, and oxidants, and do not undergo metabolic degradation.[8]

General Synthesis Pathway
The most common method for synthesizing linear SFAs involves a two-step process:

Addition of Perfluoroalkyl Iodide to an Alkene: A perfluoroalkyl iodide is added to a terminal

alkene.

Dehalogenation: The resulting product is then dehalogenated using zinc powder and

hydrochloric acid.[1]

Reactants

Process

Products

Perfluoroalkyl Iodide
(F(CF₂)nI)

Radical Addition

Terminal Alkene
(CH₂=CH(CH₂)m-2H)

Iodo-SFA Intermediate

Step 1

Dehalogenation
(Zn, HCl)

Semifluorinated Alkane
(F(CF₂)n(CH₂)mH)

Step 2

Click to download full resolution via product page

General synthesis pathway for semifluorinated alkanes.

Experimental Protocol: Synthesis of
Perfluorohexyloctane (F6H8)
This protocol is a representative example of SFA synthesis.
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Materials:

Perfluorohexyl iodide (C₆F₁₃I)

1-Octene (C₈H₁₆)

Azo-bis-isobutyronitrile (AIBN) (radical initiator)

Zinc powder

Ethanol

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Radical Addition:

In a reaction vessel, dissolve perfluorohexyl iodide and a molar excess of 1-octene in a

suitable solvent.

Add a catalytic amount of AIBN.

Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at approximately

80°C for several hours to initiate the radical addition.

Monitor the reaction progress using gas chromatography (GC).

Once the reaction is complete, remove the excess 1-octene and solvent under reduced

pressure.

Dehalogenation:

Dissolve the resulting iodinated intermediate in ethanol.
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Add an excess of activated zinc powder.

Slowly add concentrated hydrochloric acid dropwise while stirring vigorously. The reaction

is exothermic and should be controlled.

Continue stirring at room temperature for several hours until the reaction is complete

(monitored by GC).

Purification:

Filter the reaction mixture to remove excess zinc.

Extract the product with diethyl ether.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure.

Purify the crude F6H8 by fractional distillation under vacuum to obtain a colorless liquid.

Characterization:

Confirm the structure and purity of the final product using ¹H NMR, ¹⁹F NMR, and mass

spectrometry.

Applications in Research and Medicine
The unique properties of SFAs make them suitable for a wide range of applications, from

ophthalmology to advanced drug delivery systems.[3][6]

Ophthalmology
SFAs have become a staple in daily clinical practice for vitreoretinal surgery and as eye drops.

[1][3]

Vitreoretinal Tamponades: In retinal detachment surgery, SFAs are used as

"endotamponades" to help reattach the retina.[4] They are physically, chemically, and
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physiologically inert, making them well-tolerated within the eye.[4] Their density, which is

lower than that of perfluorocarbon liquids (PFCLs) but higher than water, allows them to

effectively flatten the retina.[4][7] They can also be mixed with silicone oil to modify its

properties.[1]
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Retinal Detachment
Diagnosis

Pars Plana Vitrectomy
(Removal of Vitreous Gel)

Fluid-Air Exchange
(Removal of Subretinal Fluid)

SFA Injection
(e.g., F6H8)

Retina Flattened and
Reattached by SFA

Laser Retinopexy
(Sealing Retinal Tears)

SFA Removal
(if necessary)

Successful Reattachment
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SFA Molecules

SFA Nanoemulsion Droplet (in aqueous phase)

F-chain
(lipophobic)

H-chain
(lipophilic)

Lipophilic
Drug Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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